Cas no 4522-93-4 (Ethyl pentafluorobenzoate)
Ethyl pentafluorobenzoate structure
Product Name:Ethyl pentafluorobenzoate
CAS No:4522-93-4
MF:C9H5F5O2
MW:240.126820325851
MDL:MFCD00039211
CID:85078
PubChem ID:87575496
Update Time:2025-04-18
Ethyl pentafluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,3,4,5,6-pentafluorobenzoate
- Pentafluorobenzoic acid ethyl ester
- Ethyl Pentafluorobenzoate
- Ethyl Perfluorobenzoate
- Perfluorobenzoic Acid Ethyl Ester
- DFUDMSIRGGTHGI-UHFFFAOYSA-N
- 2,3,4,5,6-pentafluoro-benzoic acid ethyl ester
- Benzoic acid, pentafluoro-, ethyl ester
- ETHYLPENTAFLUOROBENZOATE
- Ethyl pentafluorobenzoate 98%
- RARECHEM AL BI 0017
- Pentafluorobenzoic aci
- SCHEMBL196046
- AKOS002723487
- DTXSID20196439
- CS-0312601
- NS00031503
- EINECS 224-854-0
- 2,3,4,5,6-pentafluoro benzoic acid
- FT-0635342
- Ethyl 2,3,4,5,6-pentafluorobenzoate #
- PS-10064
- Pentafluorobenzoic acid, ethyl ester
- Benzoic acid, 2,3,4,5,6-pentafluoro-, ethyl ester
- MFCD00039211
- P1419
- 4522-93-4
- D92126
- STL555046
- BBL101250
- DB-051283
- Ethyl pentafluorobenzoate
-
- MDL： MFCD00039211
- Inchi： 1S/C9H5F5O2/c1-2-16-9(15)3-4(10)6(12)8(14)7(13)5(3)11/h2H2,1H3
- InChI Key： DFUDMSIRGGTHGI-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C(=O)OCC)F)F)F)F
- BRN： 2054770
Computed Properties
- Exact Mass: 240.02100
- Monoisotopic Mass: 240.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 87.7-88.0 ºC (20 Torr)
- Flash Point: 99.2±29.6 ºC,
- Refractive Index: n20/D 1.428(lit.)
- Solubility: Almost insoluble (0.013 g/l) (25 º C),
- PSA: 26.30000
- LogP: 2.55880
- Solubility: Uncertain
- Sensitiveness: Sensitive to humidity
Ethyl pentafluorobenzoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S23;S26;S36
- Risk Phrases：R36/37/38
- HazardClass：FLAMMABLE
Ethyl pentafluorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl pentafluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 006123-1g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 006123-5g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 5g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 006123-25g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 25g |
￡45.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156372-1g |
Ethyl pentafluorobenzoate |
4522-93-4 | >98.0%(GC) | 1g |
¥47.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156372-25G |
Ethyl pentafluorobenzoate |
4522-93-4 | >98.0%(GC) | 25g |
¥537.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156372-5G |
Ethyl pentafluorobenzoate |
4522-93-4 | >98.0%(GC) | 5g |
¥148.90 | 2023-09-03 | |
| Alichem | A019096759-500g |
Ethyl 2,3,4,5,6-pentafluorobenzoate |
4522-93-4 | 95% | 500g |
$691.20 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66285-5g |
Ethyl 2,3,4,5,6-pentafluorobenzoate |
4522-93-4 | ≥98% | 5g |
¥238.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66285-1g |
Ethyl 2,3,4,5,6-pentafluorobenzoate |
4522-93-4 | ≥98% | 1g |
¥78.0 | 2023-09-05 | |
| TRC | E936973-50mg |
Ethyl Pentafluorobenzoate |
4522-93-4 | 50mg |
$ 50.00 | 2022-06-02 |
Ethyl pentafluorobenzoate Related Literature
-
1. Metal carbonyl chemistry. Part XII. Reactions of metal carbonyl anions with some perfluoroaromatic compoundsB. L. Booth,R. N. Haszeldine,M. B. Taylor J. Chem. Soc. A 1970 1974
-
Anastasia M. Cheplakova,Konstantin A. Kovalenko,Denis G. Samsonenko,Andrey S. Vinogradov,Victor M. Karpov,Vyacheslav E. Platonov,Vladimir P. Fedin CrystEngComm 2019 21 2524
-
3. Electrochemical reduction of fluorinated aromatic carboxylic acidsF. G. Drakesmith J. Chem. Soc. Perkin Trans. 1 1972 184
-
4. Synthesis of the farnesyl ether 2,3,5-trifluoro-6-hydroxy-4-[(E,E?)-3,7,11-trimethyldodeca-2,6,10-trien-1-yloxy]nitrobenzene, and related compounds containing a substituted hydroxytrifluorophenyl residue: novel inhibitors of protein farnesyltransferase, geranylgeranyltransferase I and squalene synthaseJonathan H. Marriott,Amelia M. Moreno Barber,Ian R. Hardcastle,Martin G. Rowlands,Rachel M. Grimshaw,Stephen Neidle,Michael Jarman J. Chem. Soc. Perkin Trans. 1 2000 4265
-
5. Chemistry of the metal carbonyls. Part XXXVIII. Reactions of dicarbonyl-π-cyclopentadienylferrate(–II) with polyfluoroaromatic compoundsM. I. Bruce,F. G. A. Stone J. Chem. Soc. A 1966 1837
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
- Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
4522-93-4 (Ethyl pentafluorobenzoate) Related Products
- 19064-14-3(Ethyl 2,6-difluorobenzoate)
- 773134-65-9(Ethyl 2,3-difluorobenzoate)
- 708-25-8(Ethyl 2,5-difluorobenzoate)
- 652-12-0(Tetrafluorophthalic Anhydride)
- 108928-00-3(Ethyl 2,4-difluorobenzoate)
- 18355-74-3(Methyl 2,3-difluorobenzoate)
- 36629-42-2(Methyl pentafluorobenzoate)
- 122894-73-9(Ethyl 2,3,4,5-tetrafluorobenzoate)
- 443-26-5(Ethyl 2-fluorobenzoate)
- 20372-66-1(Methyl 2,4,5-trifluorobenzoate)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
